(NE)-N-(pyrazolo[1,5-a]pyrimidin-6-ylmethylidene)hydroxylamine

• IUPAC Name: (NE)-N-(pyrazolo[1,5-a]pyrimidin-6-ylmethylidene)hydroxylamine
• InChI: InChI=1S/C7H6N4O/c12-10-4-6-3-8-7-1-2-9-11(7)5-6/h1-5,12H/b10-4+
• InChI Key: UPGWCAIWGAGAAD-ONNFQVAWSA-N
• Canonical SMILES: C1=C2N=CC(=CN2N=C1)C=NO
• Isomeric SMILES: C1=C2N=CC(=CN2N=C1)/C=N/O
• Molecular Formula: C7H6N4O
• Molecular Weight: 162.15 g/mol

Description

(NE)-N-(pyrazolo[1,5-a]pyrimidin-6-ylmethylidene)hydroxylamine, commonly known as PPH, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. PPH belongs to the class of hydroxylamine derivatives and has been studied extensively for its unique properties.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

• A study by Bruni et al. (1996) on Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones revealed that these compounds, synthesized using a reaction involving hydroxylamine, did not exhibit significant antimicrobial activity against a series of standard strains of bacteria and fungi (Bruni et al., 1996).

In Vitro Biological Evaluation

• Research by Xu et al. (2012) involved the development and biological evaluation of 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives for tumor imaging with Positron Emission Tomography. These compounds showed differential uptake in tumor cells in vitro (Xu et al., 2012).

Anticancer Activity

• A study by Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives using hydroxylamine and tested them for their antitumor activity on the MCF-7 human breast adenocarcinoma cell line. Some compounds, particularly 3,6-dimethyl-5-(4-nitrobenzylideneamino)-1-phenyl-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one, showed potent inhibitory activity (Abdellatif et al., 2014).

Reactivity and Synthetic Applications

• A study by Bruni et al. (1994) explored the reactivity of 7‐(2‐dimethylaminovinyl)pyrazolo[1,5‐a]pyrimidines, leading to the synthesis of pyrazolo[1,5‐a]pyrido[3,4‐e]pyrimidine derivatives, which could potentially act as benzodiazepine receptor ligands (Bruni et al., 1994).

Human Cytochrome P450 Involvement

• Kuribayashi et al. (2009) investigated the role of human cytochrome P450 1A2 in the formation of reactive metabolites from a hepatotoxic pyrazolopyrimidine derivative. This study provided insights into species-specific metabolic activation and the formation of reactive metabolites (Kuribayashi et al., 2009).